Cas no 1806727-79-6 (Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate)

Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate is a fluorinated pyridine derivative with notable structural features, including a trifluoromethoxy and trifluoromethyl group, which enhance its electronic and steric properties. The presence of a hydroxyl group and an ester functionality offers versatility for further chemical modifications, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethyl and trifluoromethoxy substituents contribute to increased lipophilicity and metabolic stability, which are advantageous in drug design. The compound’s well-defined structure and reactivity profile make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting specific enzymatic or receptor interactions.

Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate structure

1806727-79-6 structure

Product Name:Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate

CAS No:1806727-79-6

MF:C₁₀H₇F₆NO₄

MW:319.157304048538

CID:4833249

Update Time:2025-05-20

Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate
- Inchi： 1S/C10H7F6NO4/c1-20-7(19)2-4-5(18)3-6(21-10(14,15)16)8(17-4)9(11,12)13/h3,18H,2H2,1H3
- InChI Key： RMTKZNQAHPOZPN-UHFFFAOYSA-N
- SMILES： FC(C1=C(C=C(C(CC(=O)OC)=N1)O)OC(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 372
XLogP3: 2.4
Topological Polar Surface Area: 68.6

Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029094226-1g	Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate	1806727-79-6	97%	1g	$1,445.30	2022-03-31

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Additional information on Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate

Methyl 3-Hydroxy-5-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-2-Acetate: A Comprehensive Overview

Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate, commonly referred to by its CAS number 1806727-79-6, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with hydroxyl, trifluoromethoxy, and trifluoromethyl groups. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate involves a series of intricate organic reactions, including nucleophilic substitutions and acetylation processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. Researchers have focused on optimizing reaction conditions to enhance yield and minimize by-products, making this compound more accessible for industrial applications.

One of the most notable applications of this compound is in the field of agrochemistry. Studies have shown that Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate exhibits potent pesticidal activity, particularly against a wide range of agricultural pests. Its ability to disrupt insect nervous systems makes it a valuable ingredient in modern pesticides. Moreover, ongoing research is exploring its potential as a bioactive agent in pharmaceuticals, where it may play a role in treating various diseases.

The chemical stability and solubility properties of this compound are critical factors influencing its performance in different environments. Recent studies have highlighted its exceptional thermal stability, which is essential for its use in high-temperature industrial processes. Additionally, its solubility characteristics make it suitable for formulation into various delivery systems, enhancing its applicability in diverse industries.

From an environmental perspective, understanding the fate and transport of Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate in natural ecosystems is crucial. Research indicates that while it has high efficacy as a pesticide, its persistence in the environment requires careful monitoring to prevent adverse ecological impacts. Regulatory agencies are increasingly focusing on assessing the long-term effects of such compounds on non-target species and ecosystems.

The development of analytical methods for detecting and quantifying this compound has also seen significant progress. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are now being employed to ensure precise analysis in both laboratory and field settings. These advancements are vital for quality control during production and for monitoring environmental exposure levels.

Looking ahead, the future of Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate lies in expanding its applications while addressing sustainability concerns. Researchers are exploring ways to reduce its environmental footprint through green chemistry practices and the development of biodegradable formulations. Additionally, interdisciplinary collaborations are fostering innovative uses in fields such as materials science and biotechnology.

In conclusion, Methyl 3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate (CAS No: 1806727-79-6) stands as a testament to the advancements in modern organic chemistry. Its unique properties, coupled with ongoing research efforts, position it as a key player in various industries. As we continue to unlock its potential, sustainable practices will be essential to ensure its responsible use and minimize environmental impact.